Cas no 1542659-40-4 (methyl 4-amino-4-(2-fluoro-3-methylphenyl)butanoate)

• Product Name: methyl 4-amino-4-(2-fluoro-3-methylphenyl)butanoate
• CAS No: 1542659-40-4
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 5913476
• PubChem ID: 83811290
• Update Time: 2025-10-29

methyl 4-amino-4-(2-fluoro-3-methylphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-(2-fluoro-3-methylphenyl)butanoate
• 1542659-40-4
• EN300-1827598

• Inchi： 1S/C12H16FNO2/c1-8-4-3-5-9(12(8)13)10(14)6-7-11(15)16-2/h3-5,10H,6-7,14H2,1-2H3
• InChI Key： LMWZNFWAGPXQRR-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1C(CCC(=O)OC)N

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 4-amino-4-(2-fluoro-3-methylphenyl)butanoate

Professional Introduction to Methyl 4-amino-4-(2-fluoro-3-methylphenyl)butanoate (CAS No. 1542659-40-4)

Methyl 4-amino-4-(2-fluoro-3-methylphenyl)butanoate, identified by the CAS number 1542659-40-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The structural features of this molecule, particularly the presence of an amino group and a fluoro-substituted aromatic ring, contribute to its unique chemical and pharmacological properties.

The synthesis of methyl 4-amino-4-(2-fluoro-3-methylphenyl)butanoate involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the fluoro-substituted aromatic precursor, followed by its functionalization to introduce the amino and carboxylate moieties. The final step involves esterification to yield the desired product. This synthetic route underscores the importance of precision and control in pharmaceutical manufacturing, where even minor deviations can impact the yield and purity of the compound.

One of the most compelling aspects of methyl 4-amino-4-(2-fluoro-3-methylphenyl)butanoate is its potential as a lead compound in drug discovery. Recent studies have demonstrated that molecules with similar structural motifs exhibit inhibitory activity against various enzymes and receptors involved in critical biological pathways. For instance, research has shown that compounds containing a fluoro-substituted aromatic ring can enhance binding affinity to target proteins, thereby improving therapeutic efficacy. The amino group in this molecule also provides a site for further derivatization, allowing chemists to explore a wide range of analogs with tailored biological activities.

In the realm of medicinal chemistry, the< strong>fluoro substituent plays a pivotal role in modulating the pharmacokinetic properties of drug candidates. Fluorine atoms are known to increase metabolic stability, improve lipophilicity, and enhance binding interactions with biological targets. In the case of methyl 4-amino-4-(2-fluoro-3-methylphenyl)butanoate, the presence of a fluoro group at the para position relative to a methyl substituent on the aromatic ring contributes to its unique pharmacological profile. This arrangement has been shown to enhance receptor binding affinity while minimizing off-target effects, which is crucial for developing safe and effective pharmaceuticals.

The< strong>amino group in methyl 4-amino-4-(2-fluoro-3-methylphenyl)butanoate is another key feature that makes it an attractive candidate for drug development. Amino groups are versatile functional moieties that can participate in hydrogen bonding, forming stable interactions with biological targets. This property is particularly valuable in designing molecules that require precise spatial orientation within active sites. Additionally, the amino group can be further modified through various chemical reactions, such as acylation or alkylation, to generate derivatives with enhanced pharmacological properties.

Recent advancements in computational chemistry have enabled researchers to predict and optimize the biological activity of molecules like methyl 4-amino-4-(2-fluoro-3-methylphenyl)butanoate. Molecular docking studies have revealed that this compound can interact with several key targets involved in inflammatory diseases, cancer, and neurological disorders. These findings have spurred interest in exploring its potential as a therapeutic agent. Furthermore, virtual screening techniques have been employed to identify novel analogs with improved potency and selectivity, further highlighting the importance of computational tools in modern drug discovery.

The< strong>CAS number 1542659-40-4 provides a unique identifier for this compound, ensuring accurate documentation and communication within the scientific community. This standardized system allows researchers to reference specific chemical entities unambiguously, facilitating collaboration and knowledge sharing. The CAS registry number is particularly useful in databases and literature searches, where it serves as a key index for retrieving relevant information about chemical properties, synthesis methods, and biological activities.

In conclusion, methyl 4-amino-4-(2-fluoro-3-methylphenyl)butanoate represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of an amino group and a fluoro-substituted aromatic ring, contribute to its diverse biological activities. Ongoing studies continue to explore its therapeutic applications and optimize its synthetic pathways for large-scale production. As our understanding of molecular interactions advances, compounds like this are poised to play a crucial role in developing next-generation therapeutics.